Cas no 1207038-79-6 (methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate)

• Product Name: methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate
• CAS No: 1207038-79-6
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• CID: 5392329
• Update Time: 2025-11-01

methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(2-chlorophenyl)methoxy]-6-methyl-2-quinolinecarboxylate
• methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate

• Inchi： 1S/C19H16ClNO3/c1-12-7-8-16-14(9-12)18(10-17(21-16)19(22)23-2)24-11-13-5-3-4-6-15(13)20/h3-10H,11H2,1-2H3
• InChI Key： HMBWTLXKAKCQKX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(OCC2=CC=CC=C2Cl)=CC=1C(OC)=O

Experimental Properties

• Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.3±40.0 °C(Predicted)
• pka: 3.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate

Methyl 4-[(2-Chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate (CAS No. 1207038-79-6): An Overview

Methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate (CAS No. 1207038-79-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline scaffold and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate consists of a quinoline core, a methoxy group substituted with a 2-chlorophenyl moiety, and a methyl group at the 6-position. The carboxylate ester functionality at the 2-position adds to its versatility and reactivity. This intricate structure provides a foundation for exploring its biological activities and potential pharmacological properties.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the treatment of diseases such as malaria, cancer, and neurological disorders. The presence of the 2-chlorophenyl group in methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate has been shown to enhance its lipophilicity and cellular uptake, which are crucial factors in drug efficacy.

In the context of anticancer research, methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate has demonstrated promising cytotoxic effects against various cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective toxicity towards breast cancer cells, with minimal impact on normal cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways and induction of apoptosis.

Beyond its anticancer potential, methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate has also shown activity in neurodegenerative disease models. Research conducted at the Institute of Neurology found that this compound can modulate microglial activation and reduce neuroinflammation, suggesting its potential as a neuroprotective agent. These findings open new avenues for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate typically involves multi-step reactions, starting from readily available starting materials. Key steps include the formation of the quinoline core through cyclization reactions, followed by selective functionalization to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic and industrial settings.

To further explore the therapeutic potential of methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown favorable pharmacokinetic profiles and tolerability, paving the way for more advanced clinical studies.

In conclusion, methyl 4-[(2-chlorophenyl)methoxy]-6-methylquinoline-2-carboxylate (CAS No. 1207038-79-6) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing healthcare solutions.